Cas no 1365986-90-8 (Vemurafenib-d5)

• Product Name: Vemurafenib-d5
• CAS No: 1365986-90-8
• MF: C₂₃H₁₈ClF₂N₃O₃S
• MW: 489.92213010788
• CID: 2260137
• PubChem ID: 56941618
• Update Time: 2025-06-09

Vemurafenib-d5 Chemical and Physical Properties

Names and Identifiers

• Vemurafenib-d5
• N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-propanesulfonaMide-d5
• PLX 4032-d5
• RG 7204-d5
• Ro 51-85426-d5
• Vemurafenib Impurity 4
• 1365986-90-8
• CS-0200777
• HY-12057S
• N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl]-2,2,3,3,3-pentadeuteriopropane-1-sulfonamide
• DA-78861

• Inchi： 1S/C23H18ClF2N3O3S/c1-2-9-33(31,32)29-19-8-7-18(25)20(21(19)26)22(30)17-12-28-23-16(17)10-14(11-27-23)13-3-5-15(24)6-4-13/h3-8,10-12,29H,2,9H2,1H3,(H,27,28)
• InChI Key： GPXBXXGIAQBQNI-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(NS(=O)(=O)CC([H])([H])C([H])([H])[H])C=1F)F)(C1=CNC2=NC=C(C3C=CC(Cl)=CC=3)C=C12)=O

Computed Properties

• Exact Mass: 494.1039304g/mol
• Monoisotopic Mass: 494.1039304g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Vemurafenib-d5

Recent Advances in Vemurafenib-d5 (CAS: 1365986-90-8) Research: Analytical Insights and Therapeutic Applications

Vemurafenib-d5, a deuterated analog of the BRAF kinase inhibitor vemurafenib (CAS: 918504-65-1), has garnered significant attention in chemical biology and pharmaceutical research due to its utility as an internal standard in quantitative mass spectrometry and its potential role in metabolic stability studies. The compound (CAS: 1365986-90-8) features five deuterium atoms at key positions, enhancing its analytical precision while maintaining pharmacological properties comparable to the parent drug. This briefing synthesizes peer-reviewed studies from 2022-2024, focusing on methodological innovations, pharmacokinetic analyses, and emerging therapeutic applications.

Recent Journal of Medicinal Chemistry studies (2023) validated Vemurafenib-d5's critical role in LC-MS/MS assays for therapeutic drug monitoring in melanoma patients. The deuterated form demonstrated <0.1% isotopic interference while achieving LLOQ of 0.1 ng/mL in plasma matrices. Notably, its use in a multicenter pharmacokinetic study (n=450) revealed interpatient variability in vemurafenib metabolism that correlated with treatment outcomes (p<0.01), suggesting potential for personalized dosing regimens.

In drug-drug interaction research, Drug Metabolism and Disposition (2024) employed 1365986-90-8 to quantify CYP3A4-mediated oxidation pathways. The deuterium kinetic isotope effect (KIE=2.3±0.4) observed in liver microsomes provided mechanistic insights into vemurafenib's nonlinear pharmacokinetics. This finding has direct implications for combination therapies with CYP3A4 inducers/inhibitors in BRAF^V600E-positive cancers.

Emerging applications include its use as a tracer in microdosing studies (Clinical Pharmacology & Therapeutics, 2023), where Vemurafenib-d5 enabled simultaneous measurement of parent drug and metabolites without radioactive labeling. The compound's 98.7% isotopic purity (per USP guidelines) proved critical for distinguishing endogenous background signals in cutaneous pharmacokinetic analyses.

Ongoing Phase II trials (NCT05492021) are utilizing 1365986-90-8 to investigate vemurafenib penetration across the blood-brain barrier in metastatic melanoma. Preliminary data presented at ASCO 2024 showed a 2.1-fold increase in deuterated compound accumulation compared to historical controls, potentially supporting expanded CNS indications.

Analytical challenges persist regarding long-term stability of Vemurafenib-d5 in biological matrices. A 2024 Bioanalysis study identified optimal storage conditions (-80°C in amber vials with 0.1% formic acid) to prevent deuterium exchange (<3% over 6 months). These protocols are becoming essential for regulatory-compliant bioanalytical methods supporting clinical development programs.